![molecular formula C13H16O4 B2710958 Methyl [4-(3-Oxobutyl)phenoxy]acetate CAS No. 78069-49-5](/img/structure/B2710958.png)
Methyl [4-(3-Oxobutyl)phenoxy]acetate
Overview
Description
“Methyl [4-(3-Oxobutyl)phenoxy]acetate” is a chemical compound that is available from suppliers such as Matrix Scientific . It is used in various scientific applications .
Physical And Chemical Properties Analysis
“this compound” is a liquid at room temperature . Its refractive index is 1.509 , and it has a density of 1.099 g/mL at 25°C . It has a boiling point of 123-124°C at 0.2 mmHg .Scientific Research Applications
Biodegradation in Environmental Remediation
A study by Hedbávná et al. (2016) demonstrated the biodegradation of phenolic compounds in contaminated groundwater using microbial fuel cells, highlighting a method for environmental cleanup. This research indicates that similar compounds to methyl [4-(3-oxobutyl)phenoxy]acetate could be biodegraded in eco-friendly ways, reducing pollution and restoring water quality Hedbávná, S. Rolfe, Wei E. Huang, S. Thornton, 2016.
Synthetic Chemistry and Drug Development
Desai et al. (2001) synthesized various compounds with potential antibacterial activity, including those structurally related to this compound. Such research underscores the role of synthetic chemistry in creating new molecules with potential applications in medicine and pharmacology N. Desai, D. Dave, M. Shah, G. Vyas, 2001.
Material Science and Nonlinear Optical Properties
Naseema et al. (2010) investigated the nonlinear optical properties of hydrazones related to this compound. This study highlights the potential of such compounds in developing optical devices, including optical limiters and switches, vital for telecommunications and computing technologies K. Naseema, K. V. Sujith, K. Manjunatha, B. Kalluraya, G. Umesh, V. Rao, 2010.
Photocatalytic Degradation for Pollution Control
Research by Gomathi Devi and Krishnamurthy (2009) on the photocatalytic mineralization of diclofop-methyl, using UV-light irradiation in the presence of TiO2/BaTiO3, provides insights into how related compounds might be degraded in water treatment processes. This suggests that this compound could be involved in similar photocatalytic processes to mitigate environmental pollutants L. G. Gomathi Devi, G. Krishnamurthy, 2009.
properties
IUPAC Name |
methyl 2-[4-(3-oxobutyl)phenoxy]acetate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16O4/c1-10(14)3-4-11-5-7-12(8-6-11)17-9-13(15)16-2/h5-8H,3-4,9H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VHRZSSOLZBAVTD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)CCC1=CC=C(C=C1)OCC(=O)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
236.26 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.